Cas no 33623-70-0 (1H-Purin-6-amine, N-(phenylmethoxy)-)

33623-70-0 structure
Product name:1H-Purin-6-amine, N-(phenylmethoxy)-
CAS No:33623-70-0
MF:C12H11N5O
MW:241.248641252518
CID:1465404
1H-Purin-6-amine, N-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Purin-6-amine, N-(phenylmethoxy)-
- 9H-Purin-6-amine, N-(phenylmethoxy)-
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- Inchi: 1S/C12H11N5O/c1-2-4-9(5-3-1)6-18-17-12-10-11(14-7-13-10)15-8-16-12/h1-5,7-8H,6H2,(H2,13,14,15,16,17)
- InChI Key: BAJXSYQUGGWLJQ-UHFFFAOYSA-N
- SMILES: N1C2C(=NC=NC=2NOCC2=CC=CC=C2)NC=1
Computed Properties
- Exact Mass: 241.09653
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Melting Point: 134-136 °C(Solv: 1,4-dioxane (123-91-1); methanol (67-56-1); ethyl ether (60-29-7))
- Boiling Point: 530.1±52.0 °C(Predicted)
- PSA: 70.37
- pka: 12.23±0.20(Predicted)
1H-Purin-6-amine, N-(phenylmethoxy)- Related Literature
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1. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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